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Compound of Interest

Compound Name: Tiazofurin

Cat. No.: B1684497 Get Quote

Essential Safety and Handling Guide for
Tiazofurin
This guide provides crucial safety and logistical information for the handling and disposal of

Tiazofurin, tailored for researchers, scientists, and drug development professionals. Following

these procedural steps is essential for ensuring a safe laboratory environment.

Hazard Summary
Tiazofurin is classified as a hazardous substance with the following potential effects:

Corrosive Hazard: Poses a risk of damage to tissues upon contact.

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

Acute Toxicity: Harmful if swallowed.[1]

Peroxide Formation: May form explosive peroxides.
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Strict adherence to PPE protocols is mandatory when handling Tiazofurin to minimize

exposure risk.

Protection Type Specific PPE Requirement Source

Eye/Face Protection
Wear safety glasses with side

shields or goggles.

Skin and Body Protection

Wear protective gloves and

protective clothing. For

handling hazardous drugs,

long-sleeved, seamless,

disposable gowns with tight-

fitting cuffs that close in the

back are recommended.

[2]

Hand Protection

When handling antineoplastic

hazardous drugs, two pairs of

chemotherapy gloves are

required.

[3]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced,

NIOSH/MSHA approved

respiratory protection should

be worn. For high airborne

contaminant concentrations,

positive-pressure supplied air

respirators may be necessary.

Operational Plan: Handling and Storage
Engineering Controls:

Ensure adequate ventilation in all areas where Tiazofurin is handled and stored.

Use of a biological safety cabinet is recommended for manipulating the compound to prevent

aerosol generation.
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Accessible eyewash stations and safety showers are required in the immediate work area.

Handling Procedures:

Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

Avoid creating dust when handling the powdered form.

Do not eat, drink, or smoke in areas where Tiazofurin is being used.[1]

Wash hands thoroughly after handling.

Storage Procedures:

Store in a tightly sealed container at 4°C.[4]

Protect the compound from moisture.

Given that it may form explosive peroxides, storage away from heat and sources of ignition

is crucial.

Emergency Response Plan
Spill Procedures: A clear and efficient response to a Tiazofurin spill is critical to contain the

hazard and prevent exposure.
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Spill Detected

Evacuate Immediate Area & Alert Personnel

Don Appropriate PPE
(Double Gloves, Gown, Respirator, Goggles)

Contain the Spill
(Cover with absorbent material or plastic sheet)

Clean Up Spill
(Mechanically take up powder, place in waste container)

Decontaminate the Area
(Clean surface thoroughly)

Dispose of Waste
(Follow hazardous waste protocols)

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for Tiazofurin Spill Response.
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First Aid Measures:

If on Skin: Immediately remove all contaminated clothing. Rinse the affected skin with water.

[1]

If in Eyes: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is easy to do so and continue rinsing.[1]

If Inhaled: Move the individual to fresh air and ensure they are comfortable for breathing.[1]

If Swallowed: Immediately contact a POISON CENTER or physician. Rinse the mouth with

water but do not induce vomiting.[1]

Disposal Plan
The disposal of Tiazofurin and any contaminated materials must be handled as hazardous

chemical waste.

Waste Segregation and Collection:

Separate waste solutions and solids containing Tiazofurin from other laboratory chemical

waste.[5]

All disposable items that have come into contact with Tiazofurin, such as gloves and

absorbent pads, should be disposed of in a designated yellow "Trace" waste container.[5]

For larger quantities or "bulk" waste, such as partially used vials or syringes with visible

residual drug, use a designated black RCRA hazardous waste container.[5]

Ensure all waste containers are clearly labeled with a URI hazardous waste label or

equivalent institutional label.[5]

Disposal Procedure:

Do not dispose of any Tiazofurin waste down the drain.

When a waste container is full or no longer in use, submit a hazardous waste pick-up

request through your institution's Environmental Health & Safety (EH&S) department.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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